N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide

• IUPAC Name: N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H21N7O3S4/c1-3-32-21-27-25-19(35-21)23-17(29)12-34-20-26-24-16(11-22-18(30)15-9-6-10-33-15)28(20)13-7-4-5-8-14(13)31-2/h4-10H,3,11-12H2,1-2H3,(H,22,30)(H,23,25,29)
• InChI Key: CJJGYKJGYHVOPQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3OC)CNC(=O)C4=CC=CS4
• Molecular Formula: C21H21N7O3S4
• Molecular Weight: 547.7 g/mol

Description

N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H21N7O3S4 and its molecular weight is 547.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

This compound is related to the synthesis and spectral characterization of complex heterocyclic compounds, which are a significant area of research in medicinal and organic chemistry. Studies have demonstrated methods for synthesizing compounds with similar structures, focusing on their chemical properties and potential as precursors for further chemical transformations. For example, the synthesis of N-(1-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides from readily available precursors through dehydrosulfurization processes has been reported, yielding compounds with complex heterocyclic frameworks (Zadorozhnii et al., 2019).

Anticancer Properties

Research on compounds with structural similarities has explored their potential anticancer properties. A pharmacophore hybridization approach has been utilized for designing drug-like small molecules with anticancer capabilities. This approach involves synthesizing novel hybrid molecules combining different pharmacophoric elements to enhance biological activity. Such studies have yielded compounds with promising anticancer activity in vitro, highlighting the potential therapeutic applications of these chemical frameworks (Yushyn et al., 2022).

Microwave-Assisted Synthesis

The compound is also related to the microwave-assisted synthesis of hybrid molecules, demonstrating the utility of modern synthetic methods in creating complex heterocycles efficiently. Such methodologies allow for the rapid synthesis of compounds with potential biological activities, including antimicrobial and antilipase activities. These approaches contribute to the development of new therapeutic agents and the exploration of their mechanisms of action (Başoğlu et al., 2013).

Antimicrobial and Antifungal Activity

Research into related compounds has also investigated their antimicrobial and antifungal activities. Synthesis of derivatives of 1,3,4-thiadiazoles and testing their biological activities have shown that these compounds possess sensitivity to various Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This highlights the potential application of these compounds in developing new antimicrobial and antifungal agents (Sych et al., 2019).